Cas no 25514-31-2 (Bruceine A)

• Product Name: Bruceine A
• CAS No: 25514-31-2
• Molecular Formula: C₂₆H₃₄O₁₁
• Molecular Weight: 522.5416
• CID: 258374

Bruceine A Properties

Names and Identifiers

• bruceine A
• Picras-3-en-21-oicacid, 13,20-epoxy-3,11,12-trihydroxy-15-(3-methyl-1-oxobutoxy)-2,16-dioxo-,methyl ester, (11b,12a,15b)-
• Bruceantin A
• Picras-3-en-21-oicacid, 13,20-epoxy-3,11,12-trihydroxy-15-(3-methyl-1-oxobutoxy)-2,16-dioxo-,m...
• 22,23-dihydrobrusatol
• Dihydrobrusatol
• Isobruceine A
• NSC310616
• BruceineA
• BCP10095

• InChIKey： LPZSTPCYWWRQFU-PVNALSSKSA-N
• Inchi： 1S/C26H34O11/c1-10(2)6-15(28)37-18-20-25-9-35-26(20,23(33)34-5)21(31)17(30)19(25)24(4)8-13(27)16(29)11(3)12(24)7-14(25)36-22(18)32/h10,12,14,17-21,29-31H,6-9H2,1-5H3/t12-,14+,17?,18?,19+,20+,21?,24-,25+,26-/m0/s1
• SMILES： O1C([H])([H])[C@@]23[C@@]4([H])C([H])([H])[C@@]5([H])C(C([H])([H])[H])=C(C(C([H])([H])[C@]5(C([H])([H])[H])[C@@]2([H])C([H])(C([H])([C@]1(C(=O)OC([H])([H])[H])[C@]3([H])C([H])(C(=O)O4)OC(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)O[H])O[H])=O)O[H]

Computed Properties

• Exact Mass: 522.210112g/mol
• Surface Charge: 0
• XLogP3: 0.7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 6
• Monoisotopic Mass: 522.210112g/mol
• Monoisotopic Mass: 522.210112g/mol
• Topological Polar Surface Area: 166Ų
• Heavy Atom Count: 37
• Complexity: 1100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 522.5

Experimental Properties

• LogP: 0.59690
• PSA: 165.89000
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Other Chemical Reagents
• Diterpenoids